Cas no 1806308-28-0 (1-(2-Bromo-4-(hydroxymethyl)phenyl)-2-chloropropan-1-one)

• Product Name: 1-(2-Bromo-4-(hydroxymethyl)phenyl)-2-chloropropan-1-one
• CAS No: 1806308-28-0
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4972073
• Update Time: 2025-08-02

1-(2-Bromo-4-(hydroxymethyl)phenyl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-(hydroxymethyl)phenyl)-2-chloropropan-1-one

• Inchi： 1S/C10H10BrClO2/c1-6(12)10(14)8-3-2-7(5-13)4-9(8)11/h2-4,6,13H,5H2,1H3
• InChI Key： XSKFGMFKBKPKOI-UHFFFAOYSA-N
• SMILES： BrC1C=C(CO)C=CC=1C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Additional information on 1-(2-Bromo-4-(hydroxymethyl)phenyl)-2-chloropropan-1-one

1-(2-Bromo-4-(hydroxymethyl)phenyl)-2-chloropropan-1-one (CAS No. 1806308-28-0): A Comprehensive Overview

1-(2-Bromo-4-(hydroxymethyl)phenyl)-2-chloropropan-1-one (CAS No. 1806308-28-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of 1-(2-Bromo-4-(hydroxymethyl)phenyl)-2-chloropropan-1-one is composed of a substituted benzene ring with a bromine atom at the 2-position and a hydroxymethyl group at the 4-position. The propionone moiety is attached to the benzene ring through a carbon atom, with a chlorine atom substituting one of the methyl groups. This intricate arrangement of functional groups imparts unique chemical and biological properties to the compound.

In terms of chemical properties, 1-(2-Bromo-4-(hydroxymethyl)phenyl)-2-chloropropan-1-one exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). It is relatively stable under standard laboratory conditions but can undergo various chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution. These reactions are crucial for its synthesis and modification, allowing researchers to tailor its properties for specific applications.

The synthesis of 1-(2-Bromo-4-(hydroxymethyl)phenyl)-2-chloropropan-1-one has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 2-bromo-4-hydroxymethylbenzaldehyde with chloroacetyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then subjected to a reductive amination step using an appropriate reducing agent like sodium borohydride. This multi-step process yields high-purity 1-(2-Bromo-4-(hydroxymethyl)phenyl)-2-chloropropan-1-one, which can be further purified by recrystallization or chromatographic techniques.

Recent research has focused on exploring the biological activities of 1-(2-Bromo-4-(hydroxymethyl)phenyl)-2-chloropropan-1-one. Studies have shown that this compound possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(2-Bromo-4-(hydroxymethyl)phenyl)-2-chloropropan-1-one effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages.

In addition to its anti-inflammatory effects, 1-(2-Bromo-4-(hydroxymethyl)phenyl)-2-chloropropan-1-one has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, suggesting that it may be useful in combination with other chemotherapeutic agents.

The pharmacokinetic properties of 1-(2-Bromo-4-(hydroxymethyl)phenyl)-2-chloropropan-1-one have also been studied to assess its suitability for clinical applications. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further preclinical studies are necessary to fully understand its safety and efficacy before advancing to clinical trials.

In conclusion, 1-(2-Bromo-4-(hydroxymethyl)phenyl)-2-chloropropan-1-one (CAS No. 1806308-28-0) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in modern drug discovery efforts.